Methyl 2-((tert-butoxycarbonyl)(methyl)amino)acetate

• IUPAC Name: methyl 2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetate
• InChI: InChI=1S/C9H17NO4/c1-9(2,3)14-8(12)10(4)6-7(11)13-5/h6H2,1-5H3
• InChI Key: LTBDTYJYKRLTRN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)CC(=O)OC
• Molecular Formula: C9H17NO4
• DSSTOX Substance ID: DTXSID60554377
• Molecular Weight: 203.24 g/mol
• CAS RN: 42492-57-9

Description

“Methyl 2-((tert-butoxycarbonyl)(methyl)amino)acetate” is an organic material intermediate compound. It is a by-product of the preparation of esaconazole and is also used in the synthesis of other compounds.

Synthesis Analysis

The synthesis of “Methyl 2-((tert-butoxycarbonyl)(methyl)amino)acetate” involves several steps. For instance, one method involves the use of N-t-butoxycarbonyl-N-methyl-β-alanine methyl ester in methanol and water, to which sodium borohydride is added portionwise at 4° C. The mixture is then stirred at room temperature for 3 hours.

Molecular Structure Analysis

The molecular structure of “Methyl 2-((tert-butoxycarbonyl)(methyl)amino)acetate” is represented by the formula C9H17NO4. The InChI code for this compound is 1S/C9H17NO4/c1-9(2,3)14-8(12)6-10-5-7(11)13-4/h10H,5-6H2,1-4H3.

Chemical Reactions Analysis

“Methyl 2-((tert-butoxycarbonyl)(methyl)amino)acetate” can undergo various chemical reactions. For example, the methacrylate can be polymerized to generate a polymer with pendant amine functionality.

Physical And Chemical Properties Analysis

“Methyl 2-((tert-butoxycarbonyl)(methyl)amino)acetate” has a molecular weight of 203.24. It is a liquid at room temperature and should be stored at 2-8°C.

Scientific Research Applications

N-Boc-sarcosine Methyl Ester: Scientific Research Applications

Synthesis of Benzamides: N-Boc-sarcosine methyl ester is used in the synthesis of N-[(R, R)-(E)-1-arylmethyl-3-(2-oxo-azepan-3-yl) carbamoyl] allyl-N-methyl-3, 5-bis(trifluoromethyl) benzamides . .

N-Boc Protection of Amines: A green and efficient approach for the N-Boc protection on structurally diverse amines under ultrasound irradiation has been described using N-Boc-sarcosine methyl ester. .

Safety And Hazards

“Methyl 2-((tert-butoxycarbonyl)(methyl)amino)acetate” is classified under GHS07 for safety. The hazard statements include H302, H315, H319, and H335. Precautionary measures include P261, P305+P351+P338, and P302+352.

Future Directions

The future directions of “Methyl 2-((tert-butoxycarbonyl)(methyl)amino)acetate” could involve its use in the synthesis of more complex organic compounds. Its potential in polymerization to generate polymers with pendant amine functionality also presents interesting possibilities.

Synthesis routes and methods I

Procedure details

To a solution of N-t-butoxycarbonyl-sarcosine (50 g; 0.264 mol) in 700 ml of benzene was added 1,8-diazabicyclo [5.4.0]-undec-7-ene (DBU; 40.19 g, 0.264 mol) in one portion. To the above clear solution was added 74.84 g (0.528 mol) of methyl iodide in one portion and the resulting clear solution was allowed to reflux for 7 hours. After adding additional methyl iodide (16 ml), the reaction mixture was refluxed with stirring and then cooled to room temperature, and stirred overnight. The reaction mixture was filtered, the residue washed with ether, and the combined filtrate was washed with water, saturated sodium bicarbonate solution, and brine. The resulting organic layer was dried over sodium sulfate, filtered, and concentrated in vacuo to afford 46.38 g (86.4 %) of N-t-butoxycarbonyl-sarcosine methyl ester as a yellow oil.

Synthesis routes and methods II

Procedure details

To a solution of N-t-butoxycarbonyl-sarcosine (50 g; 0.264 mol) in 700 ml of benzene was added 1,8-diazabicyclo 5.4.0!-undec-7-ene (DBU; 40.19 g, 0.264 mol) in one portion. To the above clear solution added 74.94 g (0.528 mol) of methyl iodide in one portion and the resulting clear solution was allowed to reflux for 7 hours. After adding additional methyl iodide (16 ml), the reaction mixture was refluxed with stirring and then cooled to room temperature, and stirred overnight. The reaction mixture was filtered, the residue washed with ether, and the combined filtrate was washed with water, a saturated sodium bicarbonate solution, and then brine. The resulting organic layer was dried over sodium sulfate, filtered, and concentrated in vacuo to afford 46.38 g (86.4%) of N-t-butoxycarbonyl-sarcosine methyl ester as a yellow oil.